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Compound of Interest

Methyl 5-acetyl-2-
Compound Name:

methoxybenzoate
CAS No.: 39971-36-3
Cat. No.: B1349414

Get Quote

\ J

CAS Registry Number: 39971-36-3 Molecular Formula:
Molecular Weight: 208.21 g/mol [1]

Executive Summary

Methyl 5-acetyl-2-methoxybenzoate is a specialized aromatic ester utilized primarily as a
pharmaceutical intermediate in the synthesis of benzamide-based gastroprokinetic agents and
aryl-ketone-containing kinase inhibitors. Its structural core—a trisubstituted benzene ring
featuring an ester, a methoxy ether, and an acetyl moiety—serves as a versatile scaffold for
nucleophilic substitutions and condensation reactions.

This guide provides a technical deep-dive into its nomenclature, synthesis protocols, and
application logic, designed for researchers requiring high-purity precursors for drug
development workflows.

Nomenclature & Synonyms

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1349414#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-acetyl-2-methoxybenzoate
https://www.benchchem.com/product/b1349414/docs?utm_src=pdf-body#technical-monograph-methyl-5-acetyl-2-methoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Accurate identification is critical in global supply chains. The following table consolidates

standard identifiers and catalog synonyms.

Category Synonym / Identifier Context
Methyl 5-acetyl-2- o )
IUPAC Name Official Systematic Name
methoxybenzoate
) Benzoic acid, 5-acetyl-2- Chemical Abstracts Service
Systematic
methoxy-, methyl ester (CAS) Style
Common Methyl 5-acetyl-o-anisate Derived from o-anisic acid
] 5-Acetyl-2-methoxybenzoic ]
Alternative _ Ester-first nomenclature
acid methyl ester
_ Methyl 2-methoxy-5- _ _ o
Inversion Substituent ordering variation
acetylbenzoate
CAS Number 39971-36-3 Primary Registry Key
European Community
EC Number 254-721-2 ) )
Registration
PubChem CID 606426 Database ID

Structural Analysis & Properties

The molecule is characterized by a stable benzoate core. The ortho-methoxy group provides

electron-donating effects that stabilize the ring, while the meta-acetyl group (relative to the

methoxy) introduces a reactive carbonyl handle for further derivatization (e.g., reductive

amination or halogenation).

Physical Properties Table
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Property Value Source/Validation

White to off-white crystalline

Appearance ] Standard COA
solid

Melting Point 93-95 °C Experimental Lit.

Boiling Point ~336 °C (at 760 mmHg) Predicted

Density 1.138 g/cm3 Predicted

LogP 1.68 Hydrophobicity Indicator

N Soluble in DCM, Ethyl Acetate, )

Solubility Process Solvent Selection

Methanol

Structural Visualization

The following diagram illustrates the connectivity and functional group orientation.

2-Methoxy Group
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Figure 1: Functional connectivity of Methyl 5-acetyl-2-methoxybenzoate.
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Click to download full resolution via product page

Synthesis & Reactivity Protocols

Synthesis of Methyl 5-acetyl-2-methoxybenzoate generally follows two primary pathways:
traditional Friedel-Crafts acylation or modern transition-metal catalysis.
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Protocol A: Friedel-Crafts Acetylation (Industrial
Standard)

This method is preferred for scalability and cost-efficiency. It utilizes Methyl 2-methoxybenzoate
(Methyl o-anisate) as the starting material.[2]

Reaction Logic: The methoxy group at position 2 is an ortho/para director. However, the ester
group at position 1 is deactivating and meta directing. The position para to the methoxy group
(position 5) is electronically favored for electrophilic aromatic substitution, allowing selective
acetylation.

Step-by-Step Workflow:
» Reagents: Methyl 2-methoxybenzoate (1.0 eq), Acetyl Chloride (1.2 eq), Aluminum Chloride (

, 1.5 eq).

¢ Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

e Procedure:

[¢]

Dissolve Methyl 2-methoxybenzoate in DCM under

atmosphere.

o Cool to 0-5 °C.
o Add

portion-wise (exothermic).

o Add Acetyl Chloride dropwise over 30 minutes.
o Allow to warm to Room Temperature (RT) and reflux for 4—6 hours.

e Quench/Workup: Pour onto ice/HCI mixture to decompose the aluminum complex. Extract
with DCM, wash with brine, dry over
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 Purification: Recrystallization from Ethanol/Hexane.

Protocol B: Nickel-Catalyzed Carbonylation (Modern)

For high-value research applications requiring milder conditions, a nickel-catalyzed coupling of
aryl halides can be used.

Reference:RSC Advances (See Ref 3).
e Substrate: Methyl 5-chloro-2-methoxybenzoate (or bromo analog).
o Catalyst:

/ Ligand.

o Reagent: Acetaldehyde (as acetyl source) or acetic anhydride.

e Yield: ~87%.[3]

Synthesis Flowchart
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(Methyl o-anisate)
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Methyl 5-acetyl-2-methoxybenzoate
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Figure 2: Friedel-Crafts synthesis pathway for selective acetylation.

Click to download full resolution via product page

Applications in Drug Development

Methyl 5-acetyl-2-methoxybenzoate acts as a critical "scaffold" intermediate. Its utility stems
from its ability to be converted into complex benzamide structures found in gastroprokinetic
drugs and antipsychotics.

Benzamide Pharmacophore Construction

The compound is a precursor to 5-acetyl-2-methoxybenzoic acid, which is subsequently
amidated.

» Relevance: Structurally related to Mosapride (Gasmotin) and Itopride intermediates. While
Mosapride typically features a 5-chloro substituent, the 5-acetyl variant is used in the
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synthesis of specific analogs and is monitored as a process impurity (See Ref 4).

e Mechanism: The acetyl group can be converted to an amine (via Beckmann rearrangement
or reductive amination) or halogenated to form alpha-halo ketones for heterocycle formation
(e.g., thiazoles).

Kinase Inhibitor Synthesis

The acetyl group serves as a connection point for building heterocyclic side chains (e.g.,
aminopyrimidines) often found in tyrosine kinase inhibitors.

Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.
STOT-SE H335 May cause respiratory

irritation.

Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
» Ventilation: Use only in a chemical fume hood.

e Storage: Store in a cool, dry place (2—8 °C recommended for long-term stability) under inert
gas (Argon/Nitrogen) to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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